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Compound of Interest

Compound Name: Nerisopam

Cat. No.: B1678200 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information and procedural steps for the safe and compliant disposal

of Nerisopam, a 2,3-benzodiazepine derivative. While a specific Safety Data Sheet (SDS) with

explicit disposal instructions for Nerisopam is not readily available in public domains, this

document outlines a comprehensive approach based on general best practices for

pharmaceutical waste management and U.S. federal regulations.

Chemical and Physical Properties of Nerisopam
Understanding the properties of Nerisopam is the first step in assessing its potential hazards

and determining the appropriate disposal route. The following table summarizes key data for

this compound.[1][2][3][4][5]
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Property Value

IUPAC Name
4-(7,8-dimethoxy-4-methyl-5H-2,3-benzodepin-

1-yl)aniline

Molecular Formula C₁₈H₁₉N₃O₂

Molar Mass 309.37 g/mol

CAS Number 102771-12-0

Appearance Not specified in search results.

Solubility Not specified in search results.

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C.

Procedural Guidance for Nerisopam Disposal
The disposal of Nerisopam, as with any laboratory chemical, must adhere to strict regulatory

guidelines to protect human health and the environment. The primary regulations in the United

States governing pharmaceutical waste are the Environmental Protection Agency's (EPA)

Resource Conservation and Recovery Act (RCRA) and, in some cases, the Drug Enforcement

Administration (DEA) regulations for controlled substances.

Step 1: Waste Characterization
The first crucial step is to determine if the Nerisopam waste is considered hazardous under

RCRA. Since specific toxicity data for Nerisopam that would classify it as a listed hazardous

waste was not found, an assessment for characteristic hazards (ignitability, corrosivity,

reactivity, and toxicity) is necessary. It is prudent practice to manage unknown chemical waste

as hazardous until proven otherwise.

Consult your institution's Environmental Health and Safety (EHS) department for guidance on

classifying Nerisopam waste. They will have the expertise to interpret regulations and assess

the specific waste stream.

Step 2: Segregation and Collection
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Proper segregation of chemical waste is paramount to prevent accidental reactions and ensure

compliant disposal.

Contaminated Solids: Place any materials contaminated with Nerisopam, such as gloves,

bench paper, and empty vials, into a designated hazardous waste container. This container

should be clearly labeled with the words "Hazardous Waste" and a description of the

contents (e.g., "Nerisopam contaminated debris").

Unused or Expired Nerisopam: Pure, unused, or expired Nerisopam should be collected in

a separate, sealed container. This container must also be labeled as "Hazardous Waste" with

the full chemical name and any known hazard characteristics.

Sharps: Any needles or syringes used to handle Nerisopam must be disposed of in a

designated sharps container that is puncture-resistant and leak-proof.

Step 3: Labeling and Storage
Accurate and clear labeling is a key compliance requirement. All waste containers must be

labeled with:

The words "Hazardous Waste"

The full chemical name(s) of the contents

The approximate percentage of each component

The date accumulation started

The relevant hazard characteristics (e.g., toxic)

Store waste containers in a designated satellite accumulation area that is secure and under the

control of the laboratory personnel. Ensure containers are kept closed except when adding

waste.

Step 4: Disposal through an Approved Vendor
Hazardous chemical waste must be disposed of through a licensed hazardous waste vendor.

Your institution's EHS department will have a contract with a qualified vendor for the pickup,
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transportation, and ultimate disposal of laboratory waste. The most common and

environmentally sound method for destroying pharmaceutical waste is incineration at a

permitted facility.

Never dispose of Nerisopam or any other laboratory chemical down the drain or in the regular

trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Nerisopam in a research laboratory setting.
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Caption: Decision workflow for the disposal of Nerisopam waste.

Experimental Protocols
The search did not yield any specific experimental protocols for the disposal or degradation of

Nerisopam. The standard and recommended procedure for its disposal is through high-

temperature incineration by a licensed hazardous waste management company.
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By adhering to these general guidelines and, most importantly, consulting with your institution's

EHS department, you can ensure the safe and compliant disposal of Nerisopam, upholding

your commitment to laboratory safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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